Cas no 89244-02-0 (Phenol, 2-(1,1-dimethylheptyl)-4,6-dimethoxy-)

• Product name: Phenol, 2-(1,1-dimethylheptyl)-4,6-dimethoxy-
• CAS No: 89244-02-0
• MF: C₁₇H₂₈O₃
• MW: 280.402425765991
• CID: 607012
• PubChem ID: 13197795

Phenol, 2-(1,1-dimethylheptyl)-4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylheptyl)-4,6-dimethoxy-
• 2,4-dimethoxy-6-(2-methyloctan-2-yl)phenol
• DTXSID20526590
• 89244-02-0

• Inchi： InChI=1S/C17H28O3/c1-6-7-8-9-10-17(2,3)14-11-13(19-4)12-15(20-5)16(14)18/h11-12,18H,6-10H2,1-5H3
• InChI Key： IIBJKCYGRYQDPW-UHFFFAOYSA-N
• SMILES： CCCCCCC(C)(C)C1=C(C(=CC(=C1)OC)OC)O

Computed Properties

• Exact Mass: 280.20384475g/mol
• Monoisotopic Mass: 280.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 5.9